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Compound of Interest

Compound Name: Isopropyl Myristate

Cat. No.: B1672281 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Isopropyl Myristate (IPM) in a laboratory setting. Adherence to these procedural guidelines is

critical for maintaining a safe and compliant laboratory environment. Isopropyl myristate is a

fatty acid ester commonly used as an emollient, solvent, and penetration enhancer in

pharmaceutical and cosmetic formulations.[1][2] While generally not classified as a hazardous

substance, its disposal must be managed in accordance with federal, state, and local

regulations.[3]

Step 1: Hazardous Waste Determination
The initial and most critical step in the disposal of any chemical, including isopropyl myristate,

is to determine if it qualifies as a hazardous waste. This determination is the responsibility of

the waste generator. The U.S. Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA) defines hazardous waste based on two primary

criteria: whether it is a "listed" waste or if it exhibits certain hazardous "characteristics".[4][5]

Isopropyl Myristate is not a listed hazardous waste. Therefore, the determination relies on

assessing its characteristics:

Ignitability: A liquid waste is considered ignitable if it has a flash point of less than 60°C

(140°F). Isopropyl myristate has a flash point well above this threshold, typically greater

than 150°C (302°F).
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Corrosivity: A waste is corrosive if it has a pH less than or equal to 2, or greater than or equal

to 12.5, or if it corrodes steel at a specified rate. Isopropyl myristate is a neutral substance

and does not meet the criteria for corrosivity.

Reactivity: This applies to wastes that are unstable, react violently with water, or can

generate toxic gases. Isopropyl myristate is stable under normal conditions and is not

considered reactive.

Toxicity: This is determined by the Toxicity Characteristic Leaching Procedure (TCLP), which

assesses the potential for certain contaminants to leach into groundwater. Isopropyl
myristate is not listed as a toxic waste and has low acute toxicity.

Based on these characteristics, pure, unused isopropyl myristate is not considered a

hazardous waste under RCRA regulations. However, it is imperative to remember that if

isopropyl myristate is mixed with other chemicals, the resulting mixture must be evaluated as

a whole to determine if it is hazardous.

Quantitative Data Summary
The following table provides a clear comparison of isopropyl myristate's properties against

the RCRA thresholds for hazardous waste characteristics.

Characteristic
RCRA Hazardous
Waste Threshold

Isopropyl Myristate
Properties

Hazardous?

Ignitability
Flash Point < 60°C

(140°F)
> 150°C (302°F) No

Corrosivity pH ≤ 2 or pH ≥ 12.5
Not Applicable

(neutral)
No

Reactivity

Unstable, reacts

violently with water, or

emits toxic gases

Stable No

Toxicity

Exceeds TCLP limits

for specific

contaminants

Not listed as a toxic

waste
No
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Disposal Procedures for Non-Hazardous Isopropyl
Myristate
Even though isopropyl myristate is not classified as a hazardous waste, it should not be

disposed of indiscriminately. Laboratory policy and local regulations dictate the appropriate

disposal methods for non-hazardous chemical waste. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Recommended Disposal Options:

Collection for Incineration: The most common and preferred method for disposing of non-

hazardous liquid chemical waste is to collect it in a designated, properly labeled container for

pickup by your institution's EHS or a licensed waste contractor.

Container: Use a clean, leak-proof container that is compatible with isopropyl myristate.

The original container is often a suitable choice.

Labeling: Clearly label the container with "Isopropyl Myristate" and "Non-Hazardous

Waste."

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) until

it is ready for pickup.

Sanitary Sewer Disposal (with caution and approval): In some jurisdictions and institutions,

very small quantities of non-hazardous, water-soluble chemicals may be permitted for drain

disposal. However, isopropyl myristate is insoluble in water. Therefore, drain disposal is

generally not recommended as it can lead to plumbing issues and environmental

contamination. Always obtain explicit approval from your EHS department before considering

this option.

Absorption and Solid Waste Disposal: For small spills or residual amounts, isopropyl
myristate can be absorbed onto an inert material like vermiculite, sand, or cat litter.

Collect the absorbed material in a sealed container or a heavy-duty plastic bag.

Label the container with the contents.
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Dispose of the sealed container in the regular solid waste stream, as permitted by your

institution's policies.

Experimental Workflow and Decision Diagram
The following diagram illustrates the decision-making process for the proper disposal of

isopropyl myristate in a laboratory setting.
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Isopropyl Myristate Disposal Workflow
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Caption: Decision workflow for isopropyl myristate disposal.
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Mandatory Safety Precautions
When handling isopropyl myristate, adhere to standard laboratory safety protocols:

Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves (such

as nitrile), and a lab coat.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood.

Spill Response: In case of a spill, contain the liquid and absorb it with an inert material.

Prevent it from entering drains or waterways.

By following these procedures, researchers and laboratory professionals can ensure the safe

and environmentally responsible disposal of isopropyl myristate, fostering a culture of safety

and compliance within their institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

2. Isopropyl myristate | 110-27-0 [chemicalbook.com]

3. makingcosmetics.com [makingcosmetics.com]

4. epa.gov [epa.gov]

5. alsglobal.com [alsglobal.com]

To cite this document: BenchChem. [Proper Disposal of Isopropyl Myristate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672281#isopropyl-myristate-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672281?utm_src=pdf-body
https://www.benchchem.com/product/b1672281?utm_src=pdf-body
https://www.benchchem.com/product/b1672281?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/product/isopropyl-myristate-cas-110-27-0-499311.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9482638.htm
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw26b64811/msds/sds-isopropyl-myristate2.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw-char.pdf
https://www.alsglobal.com/en/news-and-publications/2024/12/rcra-limits-hazardous-waste-classification-tables
https://www.benchchem.com/product/b1672281#isopropyl-myristate-proper-disposal-procedures
https://www.benchchem.com/product/b1672281#isopropyl-myristate-proper-disposal-procedures
https://www.benchchem.com/product/b1672281#isopropyl-myristate-proper-disposal-procedures
https://www.benchchem.com/product/b1672281#isopropyl-myristate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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